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Compound of Interest

Compound Name: YM 60828

CAS No.: 179755-65-8

Cat. No.: B123626

Get Quote

Part 1: Executive Summary & Compound Profile
YM-60828 is a potent, orally active, and selective Factor Xa inhibitor utilized primarily in

anticoagulant research. Unlike general reagents, YM-60828 is typically supplied as a

dihydrochloride salt. This chemical form significantly influences its solubility profile and

hygroscopic nature.

This protocol deviates from standard "add-and-stir" methods by addressing the specific

physicochemical challenges of the dihydrochloride salt form: hygroscopicity (water absorption)

and acidic sensitivity. Failure to account for these can lead to concentration errors of up to 15%

and compound degradation.

Table 1: Physicochemical Specifications
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Property Specification Critical Note

Compound Name YM-60828 Dihydrochloride
Ensure you have the salt form,

not the free base.

CAS Number 179755-65-8
Verify against vendor label.[1]

[2]

Molecular Weight 610.55 g/mol

Batch-specific MW may vary

due to hydration.[1] Check

CoA.[2]

Formula C₂₇H₃₃Cl₂N₅O₅S Dihydrochloride salt.[2][3][4]

Target Solubility ≥ 50 mM in DMSO
Do not attempt >100 mM

without pilot testing.

Appearance White to off-white solid
Discoloration (yellowing)

indicates oxidation.

Part 2: Critical Pre-Requisites
Solvent Integrity (The "Anhydrous" Rule)
The dihydrochloride salt of YM-60828 is sensitive to hydrolysis and moisture-induced

aggregation.

Requirement: Use Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9% purity.

Why: Standard DMSO is hygroscopic and can absorb atmospheric water, becoming "wet"

DMSO. This reduces the solubility of hydrophobic moieties in the molecule and can

accelerate degradation.

Storage: Keep DMSO under inert gas (Nitrogen/Argon) or over molecular sieves.

Environmental Control
Humidity: Perform weighing in a low-humidity environment if possible. The salt attracts

moisture rapidly, altering the effective mass.
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Light: While not acutely photosensitive, store stock solutions in amber vials to prevent long-

term photo-oxidation.

Part 3: Master Protocol (Step-by-Step)
Phase 1: Gravimetric Preparation
Objective: Minimize mass error due to static and moisture.

Equilibrate: Allow the product vial to warm to room temperature before opening. This

prevents condensation from forming on the cold solid (crucial for hygroscopic salts).

Weigh: Using an analytical balance (precision ±0.01 mg), weigh the target mass.

Pro-Tip: If the static charge is high (powder "jumps"), use an anti-static gun or weigh

directly into the glass storage vial to avoid transfer losses.

Phase 2: Solvation Dynamics
Objective: Achieve a homogeneous monophasic solution.

Calculation: Determine the required volume of DMSO using the formula:

Addition: Add the calculated volume of Anhydrous DMSO directly to the vial.

Dispersion:

Vortex: Vortex vigorously for 30–60 seconds.

Visual Check: Hold the vial against a light source. The solution should be clear and

colorless.

Troubleshooting (Cloudiness): If particulates remain, sonicate in a water bath at room

temperature (20–25°C) for 5 minutes. Do not heat above 37°C as this may degrade the

compound.

Phase 3: Validation & Storage
Objective: Ensure long-term stability.
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Aliquot: Never store the bulk stock in a single container. Freeze-thaw cycles cause micro-

precipitation that is invisible to the naked eye but affects bioassay reproducibility.

Action: Aliquot into single-use volumes (e.g., 50 µL or 100 µL) in high-quality

polypropylene or glass microtubes.

Freeze: Store immediately at -20°C (stable for 6–12 months) or -80°C (stable for >2 years).

Part 4: Data & Calculations
Table 2: Quick Reference Reconstitution (Based on MW
610.55)
Use this table for rapid preparation. Always verify the specific MW on your batch's Certificate of

Analysis (CoA).

Target Mass (mg) Target Conc. (mM) Volume DMSO (µL)
Application
Context

1 mg 10 mM 163.8 µL

Standard Biochemical

Assays (

)

1 mg 50 mM 32.8 µL
High-Throughput

Screening (HTS)

5 mg 10 mM 819.0 µL
Animal Study Stock

Prep

5 mg 50 mM 163.8 µL
Concentrated Stock

Storage

10 mg 10 mM 1638.0 µL
Bulk Batch

Preparation

Experimental Workflow Diagram
The following logic flow ensures quality control at every stage of the dissolution process.
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Start: YM-60828 Solid

Equilibrate Vial to RT
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Record Exact Weight

Calculate DMSO Volume
V = m / (C * MW)

Add Anhydrous DMSO
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Clear Solution?

Sonicate (5 min, RT)
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Aliquot into 
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Store at -20°C or -80°C
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Figure 1: Decision-matrix for the dissolution and storage of YM-60828, emphasizing the visual

checkpoint to prevent precipitation errors.

Part 5: Quality Control & Troubleshooting
Self-Validating the Solution
Before using the stock in a critical assay, perform a Dilution Test:

Dilute 1 µL of stock into 999 µL of water (or assay buffer).

Observe: Does a precipitate form immediately?

If Yes: The compound is crashing out. Your stock might be too concentrated, or the

compound requires a co-solvent (like Tween-80) for aqueous dilution.

If No: The stock is valid for aqueous application.[5]

Common Issues
Yellowing of Solution: Indicates oxidation or low-quality DMSO. Discard and prepare fresh.

Viscous "Jelly" Formation: Indicates hydration of the DMSO. Ensure DMSO is anhydrous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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